Cas no 90433-28-6 (3-(3-methylbut-3-enyl)benzonitrile)

• Product Name: 3-(3-methylbut-3-enyl)benzonitrile
• CAS No: 90433-28-6
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• MDL: MFCD00671928
• CID: 1950770
• PubChem ID: 13297007
• Update Time: 2025-07-23

3-(3-methylbut-3-enyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylbut-3-enyl)benzonitrile
• 2-Methyl-4-(m-cyanophenyl)-1-butene
• Benzonitrile, 3-(3-methyl-3-butenyl)-
• 4-(3-CYANOPHENYL)-2-METHYL-1-BUTENE
• AG-H-70962
• AGN-PC-00LXI1
• CTK5G7874
• KB-186558
• Benzonitrile,3-(3-methyl-3-butenyl)
• 90433-28-6
• DTXSID50535473
• 3-(3-Methylbut-3-en-1-yl)benzonitrile
• AKOS006275008
• MFCD00671928
• SCHEMBL23009449

• MDL： MFCD00671928
• Inchi： 1S/C12H13N/c1-10(2)6-7-11-4-3-5-12(8-11)9-13/h3-5,8H,1,6-7H2,2H3
• InChI Key： KCXUVSZVSWWVGE-UHFFFAOYSA-N
• SMILES： N#CC1=CC=CC(=C1)CCC(=C)C

Computed Properties

• Exact Mass: 171.10500
• Monoisotopic Mass: 171.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 3.06698

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-(3-methylbut-3-enyl)benzonitrile

Comprehensive Overview of 3-(3-methylbut-3-enyl)benzonitrile (CAS No. 90433-28-6)

3-(3-methylbut-3-enyl)benzonitrile (CAS No. 90433-28-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, flavor and fragrance chemistry, and material science. This compound, characterized by its unique benzonitrile core and 3-methylbut-3-enyl side chain, offers versatile applications due to its structural properties. Researchers and industry professionals frequently search for synthesis methods of 3-(3-methylbut-3-enyl)benzonitrile, CAS 90433-28-6 suppliers, and benzonitrile derivatives applications, reflecting its growing relevance in modern chemistry.

The molecular structure of 3-(3-methylbut-3-enyl)benzonitrile combines a cyano-functionalized benzene ring with an unsaturated isoprenoid chain, making it a valuable precursor for fine chemical synthesis. Its reactivity and stability under various conditions have been explored in recent studies, particularly in the context of green chemistry and sustainable manufacturing. As the demand for eco-friendly chemical processes rises, this compound has been investigated for its potential in catalytic transformations and biodegradable material design.

In the flavor and fragrance industry, 3-(3-methylbut-3-enyl)benzonitrile is valued for its potential to contribute to aromatic profiles. Its structural similarity to naturally occurring terpenoids and phenylpropanoids makes it a candidate for synthetic aroma compounds. Recent trends show increased searches for benzonitrile-based fragrances and sustainable scent molecules, aligning with consumer preferences for long-lasting perfumes and natural-inspired synthetics.

From a pharmaceutical perspective, this compound’s nitrile group serves as a key functional moiety for drug discovery. Nitriles are known to enhance molecular interactions and bioavailability, which explains the rising interest in CAS 90433-28-6 pharmacological applications. Researchers are exploring its utility in kinase inhibitor design and anticancer agent development, topics frequently queried in academic and industrial databases.

The synthesis of 3-(3-methylbut-3-enyl)benzonitrile typically involves palladium-catalyzed coupling reactions or nucleophilic substitution techniques. Optimizing these processes for high yield and low environmental impact remains a focus area, as evidenced by searches for benzonitrile synthesis optimization and CAS 90433-28-6 production scale-up. Advances in flow chemistry and microwave-assisted synthesis have further propelled its industrial adoption.

Analytical characterization of this compound relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. Quality control is critical for applications in high-value chemicals, driving searches for 90433-28-6 analytical standards and benzonitrile quantification methods. Regulatory compliance, particularly for REACH and FDA submissions, is another hot topic among manufacturers.

In material science, the conjugated system of 3-(3-methylbut-3-enyl)benzonitrile has been studied for organic electronics, including OLEDs and photovoltaic devices. Its electron-withdrawing nitrile group and π-electron-rich benzene ring enable tunable optoelectronic properties, a subject of interest for researchers querying benzonitrile-based semiconductors and small-molecule organic materials.

Market trends indicate growing procurement of CAS 90433-28-6 by custom synthesis providers and R&D laboratories. Suppliers emphasize batch-to-batch consistency and technical support, addressing frequent buyer inquiries about 90433-28-6 packaging options and bulk pricing. The compound’s storage stability and handling guidelines are also commonly searched, underscoring its practical importance.

Future directions for 3-(3-methylbut-3-enyl)benzonitrile include explorations in biocatalysis and enzymatic transformations, aligning with the broader shift toward white biotechnology. As industries prioritize carbon-neutral processes, this compound’s role in renewable feedstock utilization may expand. Collaborative studies between academia and industry are expected to unlock further innovations, solidifying its position in the specialty chemicals landscape.